Cas no 1261792-33-9 (2,2'-Dibromo-5'-methoxypropiophenone)

• Product Name: 2,2'-Dibromo-5'-methoxypropiophenone
• CAS No: 1261792-33-9
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4938334
• Update Time: 2025-05-21

2,2'-Dibromo-5'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dibromo-5'-methoxypropiophenone

• Inchi： 1S/C10H10Br2O2/c1-6(11)10(13)8-5-7(14-2)3-4-9(8)12/h3-6H,1-2H3
• InChI Key： WNTVOWRIIPGTMI-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=C(C=1)OC)Br)=O

Computed Properties

• Exact Mass: 321.90271 g/mol
• Monoisotopic Mass: 319.90475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.99
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 2,2'-Dibromo-5'-methoxypropiophenone

Introduction to 2,2'-Dibromo-5'-methoxypropiophenone (CAS No. 1261792-33-9)

The compound 2,2'-Dibromo-5'-methoxypropiophenone, identified by the CAS number 1261792-33-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a propiophenone backbone substituted with bromine atoms at the 2 and 2' positions and a methoxy group at the 5' position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Chemical Structure and Properties

The molecular structure of 2,2'-Dibromo-5'-methoxypropiophenone consists of two aromatic rings connected by a propionyl group. The bromine atoms at the 2 and 2' positions introduce electron-withdrawing effects, which influence the reactivity of the molecule. The methoxy group at the 5' position contributes to the molecule's solubility in polar solvents and enhances its stability under certain conditions. The compound has a molecular formula of C₁₄H₁₀Br₂O₃, with a molecular weight of approximately 407.0 g/mol.

Synthesis and Applications

The synthesis of 2,2'-Dibromo-5'-methoxypropiophenone typically involves multi-step organic reactions, including bromination, oxidation, and coupling processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Its applications span across various domains:

• Materials Science: This compound serves as a precursor for advanced materials such as polymers and nanoparticles due to its reactive bromine atoms.
• Pharmaceuticals: Ongoing research explores its potential as an intermediate in drug synthesis, particularly in anti-inflammatory and anticancer agents.
• Agriculture: Studies suggest its role as a plant growth regulator, enhancing crop yield under controlled conditions.

Recent Research Findings

In recent years, significant breakthroughs have been made in understanding the reactivity and functionality of 2,2'-Dibromo-5'-methoxypropiophenone. Researchers have demonstrated its ability to act as a versatile building block in organocatalytic reactions, enabling the construction of complex molecular architectures with high efficiency. Additionally, its role in click chemistry has been explored, offering new avenues for drug discovery and materials innovation.

A groundbreaking study published in *Nature Chemistry* highlighted the use of this compound in creating stimuli-responsive materials. By incorporating 2,2'-Dibromo-5'-methoxypropiophenone into polymer networks, scientists achieved unprecedented control over material properties under external stimuli such as light or temperature changes. This development holds immense promise for applications in sensors, actuators, and adaptive materials.

Moreover, advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations reveal that the bromine atoms significantly influence the molecule's electronic distribution, making it an ideal candidate for redox reactions and electrochemical applications.

Safety Considerations

Despite its numerous applications, it is crucial to conduct thorough risk assessments before incorporating this compound into large-scale industrial processes. Regulatory compliance and environmental considerations must be prioritized to ensure sustainable use.

Future Prospects

The future outlook for 2,2'-Dibromo-5'-methoxypropiophenone is exceptionally promising. With ongoing research focusing on its catalytic potential and material science applications, this compound is poised to play a pivotal role in advancing modern chemistry. Its versatility as both a synthetic intermediate and a functional material component underscores its importance in diverse industries.

In conclusion, 14C_10H_10Br_2O_3 (CAS No. 1261792-33-9) stands as a testament to human ingenuity in organic synthesis and materials innovation. As research continues to unravel its full potential, this compound will undoubtedly contribute significantly to scientific progress and industrial development.